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Introduction

Polycyclic aromatic hydrocarbons (PAHs) are a class of chemicals that are released from the

incomplete combustion of organic materials. Occupational exposure to PAHs is a significant

health concern as many PAHs are known or suspected carcinogens.[1][2][3] Biological

monitoring is a critical tool for assessing the internal dose of these compounds in exposed

workers. 1-Hydroxypyrene (1-OHP), a metabolite of pyrene, has emerged as a robust and

widely used biomarker for assessing occupational exposure to PAHs.[1][2][3][4] Pyrene is a

common component of most PAH mixtures, and its metabolite, 1-OHP, is readily measurable in

urine.[1][5] This document provides detailed application notes and protocols for the use of 1-
hydroxypyrene in occupational exposure assessment.

Principle

Following exposure to PAH mixtures through inhalation, dermal contact, or ingestion, pyrene is

absorbed into the body and metabolized in the liver to 1-hydroxypyrene.[1][2][3] This

metabolite is then conjugated, primarily with glucuronic acid, and excreted in the urine.[1][2]

The concentration of 1-hydroxypyrene in urine is proportional to the absorbed dose of pyrene

and serves as an indirect indicator of the total PAH exposure.[1][2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b014473?utm_src=pdf-interest
https://academic.oup.com/annweh/article-pdf/45/1/3/9739995/3.pdf
https://academic.oup.com/annweh/article-abstract/45/1/3/172158
https://pubmed.ncbi.nlm.nih.gov/11137694/
https://www.benchchem.com/product/b014473?utm_src=pdf-body
https://academic.oup.com/annweh/article-pdf/45/1/3/9739995/3.pdf
https://academic.oup.com/annweh/article-abstract/45/1/3/172158
https://pubmed.ncbi.nlm.nih.gov/11137694/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3791913/
https://academic.oup.com/annweh/article-pdf/45/1/3/9739995/3.pdf
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/1-hydroxypyrene/
https://www.benchchem.com/product/b014473?utm_src=pdf-body
https://www.benchchem.com/product/b014473?utm_src=pdf-body
https://www.benchchem.com/product/b014473?utm_src=pdf-body
https://academic.oup.com/annweh/article-pdf/45/1/3/9739995/3.pdf
https://academic.oup.com/annweh/article-abstract/45/1/3/172158
https://pubmed.ncbi.nlm.nih.gov/11137694/
https://academic.oup.com/annweh/article-pdf/45/1/3/9739995/3.pdf
https://academic.oup.com/annweh/article-abstract/45/1/3/172158
https://www.benchchem.com/product/b014473?utm_src=pdf-body
https://academic.oup.com/annweh/article-pdf/45/1/3/9739995/3.pdf
https://academic.oup.com/annweh/article-abstract/45/1/3/172158
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following tables summarize urinary 1-hydroxypyrene concentrations in various

occupational settings and established biological exposure indices.

Table 1: Urinary 1-Hydroxypyrene Levels in Non-Occupationally Exposed Populations

Population Smoking Status

95th Percentile 1-
OHP Level
(µmol/mol
creatinine)

Reference

General Population Non-smokers 0.24 [1][2][3]

General Population Smokers 0.76 [1][2][3]

Table 2: Urinary 1-Hydroxypyrene Levels in Occupationally Exposed Workers

Industry/Activity

Mean/Median 1-
OHP Level
(µmol/mol
creatinine)

Notes Reference

Coke Oven Workers 2.3 (BEI equivalent) End-of-shift [2][3]

Primary Aluminum

Production
4.9 (BEI equivalent) End-of-shift [2][3]

Rubber Smoke Sheet

Factory Workers

0.76 ± 0.41 (yearly

average)

Higher than non-

exposed groups
[6]

Gasworks Site

Remediation

0.16 to 2.31 (non-

smokers)

Increased exposure

for workers in direct

contact with soil

[7]

Coke Plant Workers
1.07 (pre-week) to

2.36 (post-week)

Significantly higher

than non-exposed

controls

[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b014473?utm_src=pdf-body
https://www.benchchem.com/product/b014473?utm_src=pdf-body
https://academic.oup.com/annweh/article-pdf/45/1/3/9739995/3.pdf
https://academic.oup.com/annweh/article-abstract/45/1/3/172158
https://pubmed.ncbi.nlm.nih.gov/11137694/
https://academic.oup.com/annweh/article-pdf/45/1/3/9739995/3.pdf
https://academic.oup.com/annweh/article-abstract/45/1/3/172158
https://pubmed.ncbi.nlm.nih.gov/11137694/
https://www.benchchem.com/product/b014473?utm_src=pdf-body
https://academic.oup.com/annweh/article-abstract/45/1/3/172158
https://pubmed.ncbi.nlm.nih.gov/11137694/
https://academic.oup.com/annweh/article-abstract/45/1/3/172158
https://pubmed.ncbi.nlm.nih.gov/11137694/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4147236/
https://pubmed.ncbi.nlm.nih.gov/10774508/
https://www.aaem.pl/Urinary-1-hydroxypyrene-in-occupationally-exposed-and-non-exposed-individuals-in,75940,0,2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Biological Exposure Indices (BEIs) and Benchmark Guidelines for Urinary 1-
Hydroxypyrene

Guideline
1-OHP Level
(µmol/mol
creatinine)

Basis Reference

ACGIH BEI
2.5 µg/L (approx. 1.1

µmol/mol creatinine)

Evidence of

occupational exposure

and risk of

genotoxicity.

[9]

Benchmark Guideline

Level 1

0.24 (non-smokers),

0.76 (smokers)

Reference value (95th

percentile) in non-

exposed controls.

[1][2][3]

Benchmark Guideline

Level 2
1.4

No-biological-effect-

level for genotoxic

effects.

[1][2][3]

Benchmark Guideline

Level 3 (Industry

Specific)

2.3 (Coke Ovens), 4.9

(Aluminum

Production)

Corresponds to the

occupational exposure

limit (OEL) for PAHs.

[2][3]

Experimental Protocols
Protocol 1: Urine Sample Collection and Storage

Sample Timing: For routine monitoring, collect urine samples at the end of the last shift of the

workweek to reflect the exposure over the week.[10] Pre-shift samples on the first day of the

workweek can establish baseline levels.[10]

Collection: Collect mid-stream urine in a clean, sterile polypropylene container.

Volume: A minimum of 10 mL of urine is recommended.

Storage: Immediately after collection, freeze the urine samples at -20°C until analysis to

ensure the stability of 1-hydroxypyrene.[11]
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Protocol 2: Analysis of 1-Hydroxypyrene in Urine by HPLC with Fluorescence Detection

This protocol is a generalized procedure based on common HPLC methods.[12][13][14][15]

Enzymatic Hydrolysis:

Thaw the frozen urine sample at room temperature.

To 2.5 mL of urine, add 2.5 mL of 0.1 M sodium acetate buffer (pH 5.0).

Add 50 µL of β-glucuronidase/arylsulfatase solution to deconjugate the 1-hydroxypyrene
glucuronide and sulfate conjugates.[11][13][15]

Incubate the mixture in a water bath at 37°C for at least 3 hours (or overnight).[13]

Solid-Phase Extraction (SPE) - Sample Cleanup:

Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized

water.[15]

Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

Wash the cartridge with 3 mL of a washing solution (e.g., water or a low percentage of

methanol in water) to remove interferences.[15]

Elute the 1-hydroxypyrene from the cartridge with 5 mL of methanol.[15]

Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

Reconstitute the residue in a known volume (e.g., 200 µL) of the mobile phase.[15]

HPLC Analysis:

HPLC System: A high-performance liquid chromatograph equipped with a fluorescence

detector.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[13]
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Mobile Phase: An isocratic or gradient mixture of acetonitrile and water (e.g., 70:30 v/v).

[12][13]

Flow Rate: 1.0 mL/min.[13]

Injection Volume: 20-50 µL.[4][13]

Fluorescence Detection: Set the excitation wavelength to 242 nm and the emission

wavelength to 388 nm.[16]

Quantification and Creatinine Correction:

Prepare a calibration curve using standard solutions of 1-hydroxypyrene of known

concentrations.

Quantify the 1-hydroxypyrene concentration in the urine samples by comparing their

peak areas to the calibration curve.

Measure the creatinine concentration in a separate aliquot of the urine sample using a

standard colorimetric method (e.g., Jaffe reaction).

Express the final 1-hydroxypyrene concentration as µmol per mole of creatinine to adjust

for urine dilution.
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Caption: Metabolic pathway of pyrene to 1-hydroxypyrene for biomonitoring.
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Caption: Workflow for urinary 1-hydroxypyrene analysis in occupational health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. academic.oup.com [academic.oup.com]

2. academic.oup.com [academic.oup.com]

3. Benchmark guideline for urinary 1-hydroxypyrene as biomarker of occupational exposure
to polycyclic aromatic hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Urinary 1-Hydroxypyrene as a Biomarker to Carcinogenic Polycyclic Aromatic
Hydrocarbon Exposure - PMC [pmc.ncbi.nlm.nih.gov]

5. taylorandfrancis.com [taylorandfrancis.com]

6. Urinary 1-Hydroxypyrene Levels in Workers Exposed to Polycyclic Aromatic Hydrocarbon
from Rubber Wood Burning - PMC [pmc.ncbi.nlm.nih.gov]

7. Urinary 1-hydroxypyrene as a biomarker of polycyclic aromatic hydrocarbons exposure of
workers on a contaminated site: influence of exposure conditions - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Urinary 1-hydroxypyrene in occupationally-exposed and non-exposed individuals in
Silesia, Poland [aaem.pl]

9. stacks.cdc.gov [stacks.cdc.gov]

10. Urinary 1-hydroxypyrene as a biomarker of exposure to polycyclic aromatic
hydrocarbons: biological monitoring strategies and methodology for determining biological
exposure indices for various work environments - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Occupational exposure to polycyclic aromatic hydrocarbons in Korean adults: evaluation
of urinary 1-hydroxypyrene, 2-naphthol, 1-hydroxyphenanthrene, and 2-hydroxyfluorene
using Second Korean National Environmental Health Survey data [aoemj.org]

12. Determination of 1-hydroxypyrene in human urine by high-performance liquid
chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

13. academic.oup.com [academic.oup.com]

14. pjmhsonline.com [pjmhsonline.com]

15. thaiscience.info [thaiscience.info]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b014473?utm_src=pdf-custom-synthesis
https://academic.oup.com/annweh/article-pdf/45/1/3/9739995/3.pdf
https://academic.oup.com/annweh/article-abstract/45/1/3/172158
https://pubmed.ncbi.nlm.nih.gov/11137694/
https://pubmed.ncbi.nlm.nih.gov/11137694/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3791913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3791913/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/1-hydroxypyrene/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4147236/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4147236/
https://pubmed.ncbi.nlm.nih.gov/10774508/
https://pubmed.ncbi.nlm.nih.gov/10774508/
https://pubmed.ncbi.nlm.nih.gov/10774508/
https://www.aaem.pl/Urinary-1-hydroxypyrene-in-occupationally-exposed-and-non-exposed-individuals-in,75940,0,2.html
https://www.aaem.pl/Urinary-1-hydroxypyrene-in-occupationally-exposed-and-non-exposed-individuals-in,75940,0,2.html
https://stacks.cdc.gov/view/cdc/119222/cdc_119222_DS1.pdf
https://pubmed.ncbi.nlm.nih.gov/23885861/
https://pubmed.ncbi.nlm.nih.gov/23885861/
https://pubmed.ncbi.nlm.nih.gov/23885861/
https://aoemj.org/journal/view.php?doi=10.35371/aoem.2023.35.e6
https://aoemj.org/journal/view.php?doi=10.35371/aoem.2023.35.e6
https://aoemj.org/journal/view.php?doi=10.35371/aoem.2023.35.e6
https://pubmed.ncbi.nlm.nih.gov/8429626/
https://pubmed.ncbi.nlm.nih.gov/8429626/
https://academic.oup.com/jat/article/36/5/334/745852
https://pjmhsonline.com/2019/july_sep/pdf/994.pdf
https://www.thaiscience.info/journals/Article/CMJS/10987589.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application of 1-Hydroxypyrene in Occupational
Exposure Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014473#application-of-1-hydroxypyrene-in-
occupational-exposure-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.researchgate.net/publication/370806323_HPLC_Analysis_of_1-Hydroxy_Pyrene_as_a_Biomarker_of_Polycyclic_Aromatic_Hydrocarbon_in_Urine_Samples_of_Cigarette_Smokers
https://www.benchchem.com/product/b014473#application-of-1-hydroxypyrene-in-occupational-exposure-assessment
https://www.benchchem.com/product/b014473#application-of-1-hydroxypyrene-in-occupational-exposure-assessment
https://www.benchchem.com/product/b014473#application-of-1-hydroxypyrene-in-occupational-exposure-assessment
https://www.benchchem.com/product/b014473#application-of-1-hydroxypyrene-in-occupational-exposure-assessment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014473?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

